Biphenyl-4-carboxylicacid {2-[4-(4-trifluoromethyl-benzoyl)-piperazin-1-yl]-2-oxo-ethyl}-amide

• Molecular Formula: C27H24F3N3O3
• Molecular Weight: 495.5 g/mol
• IUPAC Name: N-[2-oxo-2-[4-[4-(trifluoromethyl)benzoyl]piperazin-1-yl]ethyl]-4-phenylbenzamide
• InChI: InChI=1S/C27H24F3N3O3/c28-27(29,30)23-12-10-22(11-13-23)26(36)33-16-14-32(15-17-33)24(34)18-31-25(35)21-8-6-20(7-9-21)19-4-2-1-3-5-19/h1-13H,14-18H2,(H,31,35)
• InChI Key: RCJPIJCHBCNTGQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)CNC(=O)C2=CC=C(C=C2)C3=CC=CC=C3)C(=O)C4=CC=C(C=C4)C(F)(F)F

Description

Biphenyl-4-carboxylicacid {2-[4-(4-trifluoromethyl-benzoyl)-piperazin-1-yl]-2-oxo-ethyl}-amide is a useful research compound. Its molecular formula is C27H24F3N3O3 and its molecular weight is 495.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

DIPEA (149.8 mg, 1.15 mmol) was added to a stirred solution of 4-trifluoromethyl-benzoic acid (48.9 mg, 0.26 mmol) in DMF (3 mL), HOBt (38.2 mg, 0.28 mmol) and EDCI.HCl (123.4 mg, 0.64 mmol) at room temperature. After 2 minutes biphenyl-4-carboxylicacid (2-oxo-2-piperazin-1-yl-ethyl)-amide (100 mg, 0.31 mmol) was added and the resulting mixture was stirred at room temperature overnight. Cold water was then added, and the resulting precipitate was filtered. The residue was purified by column chromatography (using 60-120 mesh silica gel and 60% EtOAc in hexane as eluent) to afford 33 mg (25.9% yield) of biphenyl-4-carboxylicacid {2-[4-(4-trifluoromethyl-benzoyl)-piperazin-1-yl]-2-oxo-ethyl}-amide, LC-MS purity: 98.96%, 1H NMR: (DMSO) δ 8.65 (t, 1H), 8.0 (d, 2H), 7.9-7.7 (m, 6H), 7.7-7.64 (d, 2H), 7.56-7.46 (t, 2H), 7.46-7.38 (t, 1H) 4.2 (s, 3H), 3.6 (d, 7H).